nikkomycin So(X)
nikkomycin So(X)
Brand Name:
Vulcanchem
CAS No.:
140447-98-9
VCID:
VC0139223
InChI:
InChI=1S/C12H14N2O9/c15-2-3-1-14(12(21)13-3)10-6(18)8-7(23-10)4(16)5(17)9(22-8)11(19)20/h1-2,4-10,16-18H,(H,13,21)(H,19,20)/t4-,5+,6-,7-,8+,9+,10-/m1/s1
SMILES:
C1=C(NC(=O)N1C2C(C3C(O2)C(C(C(O3)C(=O)O)O)O)O)C=O
Molecular Formula:
C12H14N2O9
Molecular Weight:
330.25 g/mol
nikkomycin So(X)
CAS No.: 140447-98-9
Main Products
VCID: VC0139223
Molecular Formula: C12H14N2O9
Molecular Weight: 330.25 g/mol
CAS No. | 140447-98-9 |
---|---|
Product Name | nikkomycin So(X) |
Molecular Formula | C12H14N2O9 |
Molecular Weight | 330.25 g/mol |
IUPAC Name | (2R,3R,3aS,5S,6S,7R,7aR)-2-(5-formyl-2-oxo-1H-imidazol-3-yl)-3,6,7-trihydroxy-3,3a,5,6,7,7a-hexahydro-2H-furo[3,2-b]pyran-5-carboxylic acid |
Standard InChI | InChI=1S/C12H14N2O9/c15-2-3-1-14(12(21)13-3)10-6(18)8-7(23-10)4(16)5(17)9(22-8)11(19)20/h1-2,4-10,16-18H,(H,13,21)(H,19,20)/t4-,5+,6-,7-,8+,9+,10-/m1/s1 |
Standard InChIKey | MCEHHDMQJDREQZ-ZVMZQBCWSA-N |
Isomeric SMILES | C1=C(NC(=O)N1[C@H]2[C@@H]([C@H]3[C@H](O2)[C@@H]([C@@H]([C@H](O3)C(=O)O)O)O)O)C=O |
SMILES | C1=C(NC(=O)N1C2C(C3C(O2)C(C(C(O3)C(=O)O)O)O)O)C=O |
Canonical SMILES | C1=C(NC(=O)N1C2C(C3C(O2)C(C(C(O3)C(=O)O)O)O)O)C=O |
Synonyms | nikkomycin So(X) nikkomycin So-X nikkomycin SoX |
PubChem Compound | 197438 |
Last Modified | Nov 11 2021 |
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